Cas no 188680-59-3 (3,4-Dihydro-1,2-dioxine)

• Product Name: 3,4-Dihydro-1,2-dioxine
• CAS No: 188680-59-3
• MF: C₄H₆O₂
• MW: 86.0892415046692
• CID: 2785736
• PubChem ID: 19365072
• Update Time: 2024-03-01

3,4-Dihydro-1,2-dioxine Chemical and Physical Properties

Names and Identifiers

• 3dioxane
• 3,4-Dihydro-1,2-dioxin
• 3,4-Dihydro-1,2-dioxine

• Inchi： 1S/C4H6O2/c1-2-4-6-5-3-1/h1,3H,2,4H2
• InChI Key： OKPBTVORLCHBJF-UHFFFAOYSA-N
• SMILES： O1CCC=CO1

Computed Properties

• Exact Mass: 86.036779430g/mol
• Monoisotopic Mass: 86.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 58.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxins Ortho dioxins